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Efforts to compile a comparative guide on the independent replication of studies involving

ascr#2, a pheromone used by the nematode Caenorhabditis elegans, have been unsuccessful

due to a lack of publicly available independent replication studies. While foundational research

on ascr#2 exists, data from separate, unaffiliated laboratories to corroborate and compare

findings are not readily accessible.

Ascaroside #2 (ascr#2), also known as Ascaroside C6, is a small molecule isolated from C.

elegans.[1][2] Primary research has established its significant roles in the nematode's life cycle,

primarily in promoting entry into the dauer larval stage, a state of arrested development, and in

acting as a potent male attractant, often in synergy with other ascarosides like ascr#3.[1][2][3]

[4]

The mechanism of action for ascr#2 involves G protein-coupled receptors (GPCRs), including

DAF-37, DAF-38, SRBC-64, and SRBC-66.[3] Its signaling is understood to be upstream of

major conserved pathways such as TGF-β and insulin signaling, which regulate development,

metabolism, and lifespan.[5] Some studies have also indicated that ascr#2 can influence

lifespan and stress resistance in C. elegans.[3]

Within the initial studies, comparisons have been made between ascr#2 and other

ascarosides, such as ascr#3 and ascr#5, and an antagonist compound, nacq#1, has been

identified.[1][3][4][6][7] However, these comparisons are part of the primary body of research

and do not constitute independent replications.
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The core of the user's request was to develop a comparison guide based on data from

independent replication studies. The absence of such studies in the public domain makes it

impossible to create a guide that objectively compares the performance of ascr#2 with other

alternatives based on supporting experimental data from unaffiliated research groups.

Consequently, the requirements for data presentation in tables, detailed experimental protocols

from replication studies, and visualization of comparative workflows cannot be fulfilled as

requested.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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